4-(Chloromethyl)-2,2-dimethyl-1,3-dithiolane
Cat. No. B8539839
Key on ui cas rn:
6008-74-8
M. Wt: 182.7 g/mol
InChI Key: SGFKSWJIHZQDSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:14][c:15]1[cH:16][cH:17][cH:18][cH:19][cH:20]1.[CH3:1][C:2]1([CH3:9])[S:3][CH2:4][CH:5]([CH2:7][OH:8])[S:6]1.[S:10]([Cl:11])([Cl:12])=[O:13]>>[CH3:1][C:2]1([CH3:9])[S:3][CH2:4][CH:5]([CH2:7][Cl:12])[S:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC1(C)SCC(CO)S1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC1(C)SCC(CCl)S1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
